![molecular formula C22H22ClN3O2 B6170022 N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide hydrochloride CAS No. 2639433-67-1](/img/no-structure.png)
N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide hydrochloride
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Description
This compound is a derivative of naphthalene, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings . The presence of the aminoethyl group and the carboxamide group suggests that it might have properties similar to those of other amides and amines .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and the naphthalene core .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions involving their functional groups. For example, naphthalene derivatives can undergo reactions with chromic acid or sodium in boiling amyl alcohol .Physical And Chemical Properties Analysis
Based on its structure, this compound is likely to have properties similar to other naphthalene derivatives. It might have a high molecular weight and could be slightly soluble in water.Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide hydrochloride' involves the reaction of 2-naphthylacetonitrile with ethylenediamine to form the intermediate, which is then reacted with 1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid to form the final product. The product is then converted to its hydrochloride salt form using hydrochloric acid." "Starting Materials": [ "2-naphthylacetonitrile", "ethylenediamine", "1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-naphthylacetonitrile is reacted with ethylenediamine in ethanol at reflux temperature to form the intermediate N-[2-amino-1-(naphthalen-2-yl)ethyl]-2-naphthamide.", "Step 2: To the above intermediate, 1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid is added in the presence of triethylamine and the reaction mixture is heated at reflux temperature for several hours to form the final product N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide.", "Step 3: The final product is then converted to its hydrochloride salt form by adding hydrochloric acid to the reaction mixture and stirring at room temperature for several hours. The product is then filtered and washed with water to obtain the desired compound N-[2-amino-1-(naphthalen-2-yl)ethyl]-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide hydrochloride." ] } | |
CAS RN |
2639433-67-1 |
Molecular Formula |
C22H22ClN3O2 |
Molecular Weight |
395.9 |
Purity |
95 |
Origin of Product |
United States |
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